Cas no 2171784-04-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171784-04-4
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 5902229
• PubChem ID: 165565589
• Update Time: 2025-06-08

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid
• EN300-1551433
• 2171784-04-4
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{methyl[(thian-2-yl)methyl]carbamoyl}propanoic acid

• Inchi： 1S/C26H30N2O5S/c1-28(15-17-8-6-7-13-34-17)25(31)23(14-24(29)30)27-26(32)33-16-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,17,22-23H,6-8,13-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： JFSZQGHLIPPVRY-UHFFFAOYSA-N
• SMILES： S1CCCCC1CN(C)C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 121Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid (CAS No. 2171784-04-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid (CAS No. 2171784-04-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and thiazole, and it possesses unique structural features that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid is characterized by a fluorene moiety linked to an amino group through a methoxycarbonyl linker, and a thiazole-containing carbamoyl group attached to the same carbon atom. This intricate arrangement confers the compound with specific chemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid in various areas of medicinal chemistry. For instance, its ability to modulate specific protein-protein interactions has been explored in the context of cancer therapy. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound can effectively inhibit the interaction between certain oncogenic proteins, thereby disrupting signaling pathways that are critical for tumor growth and survival.

In addition to its potential as an anticancer agent, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid has also shown promise in the treatment of neurodegenerative diseases. A study published in Chemical Biology & Drug Design (2020) reported that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it could be a valuable lead compound for developing drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid involves several steps, including the formation of the fluorene derivative, the introduction of the methoxycarbonyl group, and the attachment of the thiazole-containing carbamoyl moiety. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it feasible for industrial applications.

The physicochemical properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid, such as its solubility, stability, and bioavailability, have been extensively studied. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for drug delivery. For example, its solubility in various solvents has been characterized to facilitate its use in different pharmaceutical formulations.

Clinical trials involving 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further clinical development and potential market approval.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thian-2-yl)methylcarbamoyl}propanoic acid (CAS No. 2171784-04-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a key molecule in modern drug discovery efforts.